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Compound of Interest

Compound Name:
5-O-Demethyl-28-hydroxy-

Avermectin A1a

Cat. No.: B15584968 Get Quote

For Immediate Reference: Treat 5-O-Demethyl-28-hydroxy-Avermectin A1a as an

environmentally hazardous substance. All waste materials must be collected and disposed of

through a licensed hazardous waste disposal facility. Do not dispose of this chemical down the

drain or in regular trash.

This guide provides essential safety and logistical information for the proper disposal of 5-O-
Demethyl-28-hydroxy-Avermectin A1a, a degradation product of Avermectin B1a.[1]

Adherence to these procedures is critical to ensure personnel safety and environmental

protection. Avermectins, as a class, are highly toxic to certain aquatic organisms and can

persist in the environment, making proper disposal paramount.[2]

I. Personal Protective Equipment (PPE) and
Handling
Before handling 5-O-Demethyl-28-hydroxy-Avermectin A1a for any purpose, including

disposal, ensure the following personal protective equipment is in use:
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PPE Category Specification Rationale

Respiratory Protection
NIOSH-approved respirator

with particulate filter

To prevent inhalation of dust or

aerosols.[3]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

To prevent skin contact.

Consider double gloving.[3]

Eye Protection
Safety glasses with side

shields or goggles

To prevent eye contact with

dust or splashes.[4]

Skin and Body Protection
Laboratory coat, long pants,

closed-toe shoes

To prevent skin contact and

contamination of personal

clothing.[4]

Handle the compound in a well-ventilated area, preferably within a chemical fume hood or an

open-face containment device to minimize exposure.[3][4]

II. Step-by-Step Disposal Protocol
This protocol outlines the procedure for collecting and preparing 5-O-Demethyl-28-hydroxy-
Avermectin A1a and associated materials for disposal.

1. Waste Segregation and Collection:

Solid Waste:

Collect unused or expired 5-O-Demethyl-28-hydroxy-Avermectin A1a powder in its

original container or a clearly labeled, sealed container.

Contaminated materials such as weigh boats, pipette tips, and gloves should be placed in

a dedicated, sealed plastic bag or container labeled as "Hazardous Waste: 5-O-Demethyl-
28-hydroxy-Avermectin A1a."

Liquid Waste:

If the compound is in solution, collect it in a sealed, compatible, and clearly labeled waste

container. Do not mix with other waste streams unless specifically permitted by your

institution's environmental health and safety (EHS) office.
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Decontaminate surfaces and equipment by scrubbing with alcohol and collect the cleaning

materials as hazardous waste.[4]

2. Labeling:

All waste containers must be clearly labeled with:

The words "Hazardous Waste"

The full chemical name: "5-O-Demethyl-28-hydroxy-Avermectin A1a"

The associated hazards (e.g., "Environmentally Hazardous," "Toxic")

The accumulation start date.

3. Storage:

Store sealed waste containers in a designated, secure secondary containment area away

from drains, direct sunlight, and sources of ignition.[4]

The storage area should be clearly marked as a hazardous waste accumulation area.

4. Disposal:

Arrange for pickup and disposal through your institution's EHS office or a licensed hazardous

waste disposal contractor.

Provide the waste manifest with all necessary information. Based on related compounds like

Ivermectin, this substance may be classified under UN 3077: Environmentally Hazardous

Substance, Solid, N.O.S.[3]

III. Accidental Spill Management
In the event of a spill, follow these emergency procedures:

Evacuate and Secure: Evacuate non-essential personnel from the immediate area.[4]

Ventilate: Ensure the area is well-ventilated.[4]
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Contain: Prevent the spill from spreading or entering drains or water courses.[4]

Clean-up (for trained personnel with appropriate PPE):

Solid Spills: Gently sweep or scoop the material to avoid dust formation.[5]

Liquid Spills: Absorb the solution with an inert, liquid-binding material such as diatomite or

universal binders.[4]

Collect Waste: Place all contaminated materials (absorbent, cleaning supplies, PPE) into a

sealed, labeled hazardous waste container.

Decontaminate: Clean the spill area thoroughly with alcohol.[4]

IV. Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 5-O-
Demethyl-28-hydroxy-Avermectin A1a.
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Handling & Storage

Final Disposal
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Is the waste a liquid solution?

No
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hazardous waste container.

Yes

Collect in sealed, labeled
hazardous liquid waste container.

Yes

Label Container:
- Hazardous Waste

- Full Chemical Name
- Hazard Symbols
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containment area.
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Caption: Disposal workflow for 5-O-Demethyl-28-hydroxy-Avermectin A1a waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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